Cas no 18678-13-2 (2-Methylthieno3,2-dpyrimidin-4(3H)-one)

• Product Name: 2-Methylthieno3,2-dpyrimidin-4(3H)-one
• CAS No: 18678-13-2
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• MDL: MFCD09834967
• CID: 98452
• PubChem ID: 135585886
• Update Time: 2025-04-18

2-Methylthieno3,2-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Methylthieno[3,2-d]pyrimidin-4-ol
• 2-methyl-1H-thieno[3,2-d]pyrimidin-4-one
• 2-METHYL-3H-THIENO[3,2-D]PYRIMIDIN-4-ONE
• 2-methylthieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one,2-methyl-
• 2-Methyl-4-hydroxy-thieno<3,2-d>pyrimidin
• 2-Methyl-thieno[3,2-d]pyrimidin-4(1H)-one
• 2-Methyl-3H,4H-thieno[3,2-d]pyriMidin-4-one
• 4-hydroxy-2-methylthieno[3,2-d]pyrimidine
• IAAFTUOIPKKJAA-UHFFFAOYSA-N
• SC4061
• CM0045
• RP22927
• AB52960
• AB0088291
• AM20090
• MFCD09834967
• AM20090089
• CS-M3607
• DTXSID20627516
• 2-METHYLTHIENO[3,2-D]PYRIMIDIN-4(1H)-ONE
• CHEMBL4554699
• 18678-13-2
• FT-0714065
• AKOS006222522
• AKOS015909876
• 2-METHYL-1H,4H-THIENO[3,2-D]PYRIMIDIN-4-ONE
• EN300-1666807
• AKOS015909875
• A23828
• SCHEMBL1369682
• Z3221367258
• Q-103535
• 2-Methylthieno[3,2-d]pyrimidin-4(3H)-one, AldrichCPR
• Thieno[3,2-d]pyriMidin-4(3H)-one, 2-Methyl-
• TAA67813
• 2-Methylthieno3,2-dpyrimidin-4(3H)-one

• MDL： MFCD09834967
• Inchi： 1S/C7H6N2OS/c1-4-8-5-2-3-11-6(5)7(10)9-4/h2-3H,1H3,(H,8,9,10)
• InChI Key： IAAFTUOIPKKJAA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NC(C)=N2)=O

Computed Properties

• Exact Mass: 166.02000
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7
• XLogP3: 0.7

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.53
• Refractive Index: 1.726
• PSA: 73.99000
• LogP: 1.29300

2-Methylthieno3,2-dpyrimidin-4(3H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines